6-Methoxybenzo[d]thiazole-2(3H)-thione
Overview
Description
6-Methoxybenzo[d]thiazole-2(3H)-thione is a chemical compound with the CAS Number: 2182-73-2 . It has a molecular weight of 197.28 and its IUPAC name is 6-methoxy-1,3-benzothiazol-2-yl hydrosulfide . It appears as a pale-gray to light yellow to yellow powder or crystals .
Molecular Structure Analysis
The InChI code for 6-Methoxybenzo[d]thiazole-2(3H)-thione is 1S/C8H7NOS2/c1-10-5-2-3-6-7(4-5)12-8(11)9-6/h2-4H,1H3,(H,9,11) . This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the molecule.Physical And Chemical Properties Analysis
6-Methoxybenzo[d]thiazole-2(3H)-thione has a density of 1.44 and a boiling point of 348.9ºC at 760 mmHg . The compound is soluble, with a solubility of 0.175 mg/ml .Scientific Research Applications
1. Chemosensor for Mercury (II) Detection
- Summary of Application: This compound, also known as “BAN”, has been synthesized and used as a chemosensor for the rapid and selective detection of mercury (II) ions in water . The pink-colored chemosensor turns blue when reacted with mercury (II) ions due to the formation of a 2:1 coordination complex .
- Methods of Application: The change in the optical property of BAN upon complexation with mercury (II) was confirmed by ab initio calculations . The new chemosensor was used to quantify mercury (II) ions in water by fluorescence spectroscopy down to 5 × 10 −8 M (10 ppb) .
- Results or Outcomes: The limit of detection (LOD) of Hg 2+ was 9.45 nM (1.8 ppb) which satisfies the maximum allowable Hg 2+ concentration in drinking water that is set by the WHO .
2. Anticonvulsant Activity
- Summary of Application: A series of new benzothiazole derivatives containing dimethylpyrazole were synthesized and evaluated for their anticonvulsant activity, neurotoxicity, and cytotoxicity .
- Methods of Application: The compounds were evaluated using the maximal electroshock (MES), rotarod neurotoxicity (TOX), and MTT colorimetric assay .
- Results or Outcomes: Among the compounds studied, four compounds showed better anticonvulsant activity than the others at 300 mg/kg and they also showed anticonvulsant activity at the dose of 100 mg/kg . All the synthetic compounds showed lower neurotoxicity and little cytotoxicity .
Safety And Hazards
The compound has a GHS07 pictogram and a signal word of "Warning" . The hazard statement is H317, which indicates that it may cause an allergic skin reaction . Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray) and P280 (wear protective gloves/protective clothing/eye protection/face protection) .
properties
IUPAC Name |
6-methoxy-3H-1,3-benzothiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NOS2/c1-10-5-2-3-6-7(4-5)12-8(11)9-6/h2-4H,1H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBKYNVBTKLKJBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=S)S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NOS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70464711 | |
Record name | 6-Methoxy-1,3-benzothiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70464711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxybenzo[d]thiazole-2(3H)-thione | |
CAS RN |
2182-73-2 | |
Record name | 6-Methoxy-1,3-benzothiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70464711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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